2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide
• InChI: InChI=1S/C16H13ClN2O3S/c1-21-12-7-9(6-10(17)15(12)22-8-14(18)20)16-19-11-4-2-3-5-13(11)23-16/h2-7H,8H2,1H3,(H2,18,20)
• InChI Key: GNKZQFLDVOZIHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2=NC3=CC=CC=C3S2)Cl)OCC(=O)N
• Molecular Formula: C16H13ClN2O3S
• Molecular Weight: 348.8 g/mol

Description

2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide, also known as BCA, is a chemical compound that has been extensively studied in scientific research. BCA is a member of the benzothiazole family of compounds, which have been found to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer development. 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. It has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in animal models. 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has also been found to reduce oxidative stress and increase antioxidant enzyme activity in animal models. In addition, 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide in lab experiments is its well-characterized chemical structure and known synthesis method. 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide is also readily available for purchase from chemical suppliers. However, one limitation of using 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several possible future directions for research on 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide. One possible direction is to investigate its potential therapeutic applications in various diseases, such as cancer, inflammation, and oxidative stress-related disorders. Another possible direction is to investigate the mechanism of action of 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide in more detail, including its effects on various signaling pathways and cellular processes. Finally, further research is needed to optimize the synthesis and formulation of 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide for use in therapeutic applications.

Scientific Research Applications

2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. 2-[4-(1,3-benzothiazol-2-yl)-2-chloro-6-methoxyphenoxy]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models.